Cas no 2229508-04-5 (4-(2-methoxypyridin-3-yl)oxane-2,6-dione)

• Product Name: 4-(2-methoxypyridin-3-yl)oxane-2,6-dione
• CAS No: 2229508-04-5
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 6270688
• PubChem ID: 165755842
• Update Time: 2025-06-07

4-(2-methoxypyridin-3-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxypyridin-3-yl)oxane-2,6-dione
• EN300-1823766
• 2229508-04-5

• Inchi： 1S/C11H11NO4/c1-15-11-8(3-2-4-12-11)7-5-9(13)16-10(14)6-7/h2-4,7H,5-6H2,1H3
• InChI Key： ABQVNMLITHKGSS-UHFFFAOYSA-N
• SMILES： O1C(CC(C2=CC=CN=C2OC)CC1=O)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 4-(2-methoxypyridin-3-yl)oxane-2,6-dione

Professional Introduction to Compound with CAS No. 2229508-04-5 and Product Name: 4-(2-methoxypyridin-3-yl)oxane-2,6-dione

The compound identified by the CAS number 2229508-04-5 and the product name 4-(2-methoxypyridin-3-yl)oxane-2,6-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic oxanes, which have garnered considerable attention due to their unique structural properties and potential applications in drug discovery. The presence of a 2-methoxypyridin-3-yl substituent in its molecular structure suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of oxane-based compounds due to their ability to modulate various biological pathways. The 4-(2-methoxypyridin-3-yl)oxane-2,6-dione structure combines the versatility of the pyridine ring with the stability provided by the oxane moiety. This combination not only enhances the compound's solubility but also improves its bioavailability, critical factors for successful drug development. The 2-methoxypyridin-3-yl group, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are essential for binding to biological targets with high affinity.

Current research in medicinal chemistry has highlighted the importance of 4-(2-methoxypyridin-3-yl)oxane-2,6-dione as a scaffold for developing novel therapeutic agents. Studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases. Additionally, preliminary in vitro studies have shown that this compound exhibits significant activity against certain cancer cell lines, suggesting its role in oncology research. The structural features of 4-(2-methoxypyridin-3-yl)oxane-2,6-dione allow it to interact with multiple targets simultaneously, a strategy that has gained traction in recent years for developing multi-target drugs.

The synthesis of 4-(2-methoxypyridin-3-yl)oxane-2,6-dione involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The oxane ring is typically formed through an intramolecular cyclization reaction involving epoxide opening or condensation reactions. The introduction of the 2-methoxypyridin-3-yl group is achieved through nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic routes not only provide a scalable method for producing the compound but also allow for modifications that can fine-tune its biological activity.

One of the most compelling aspects of 4-(2-methoxypyridin-3-yl)oxane-2,6-dione is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop derivatives with enhanced potency and selectivity. For instance, modifications at the 2-methoxypyridin-3-yl group have led to compounds with improved binding affinity to specific protein targets. These derivatives are being evaluated in clinical trials for their efficacy in treating various diseases.

The pharmacokinetic properties of 4-(2-methoxypyridin-3-yl)oxane-2,6-dione are another area of interest. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These characteristics make it an attractive candidate for further development into an oral therapeutic agent. Additionally, its solubility profile allows for formulation into various dosage forms, enhancing patient compliance.

In conclusion, 4-(2-methoxypyridin-3-yl)oxane-2,6-dione represents a significant advancement in pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Its ability to interact with multiple biological targets makes it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to explore its potential in treating chronic inflammatory diseases and cancer, among other conditions. As synthetic methods improve and more derivatives are developed, this compound is poised to play a crucial role in future pharmaceutical innovations.